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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843

For researchers, scientists, and drug development professionals utilizing aviglycine
hydrochloride, achieving successful dissolution in aqueous solutions is a critical first step for
any experiment. This technical support center provides troubleshooting guidance and answers
to frequently asked questions to address common solubility challenges.

Frequently Asked Questions (FAQSs)

Q1: What is the expected solubility of aviglycine hydrochloride in aqueous solutions?

Al: The solubility of aviglycine hydrochloride can vary depending on the solvent and pH. It is
generally considered soluble in water. Reported solubility values are approximately 10 mg/mL
in phosphate-buffered saline (PBS) at pH 7.2.[1] Some commercial suppliers report higher
solubility in water, such as 75 mg/mL, which may require methods like ultrasonication to
achieve.[2] It's important to note that one source reports a significantly higher solubility of 421
g/L, though this may be an outlier.[3]

Q2: What are the pKa values of aviglycine hydrochloride?

A2: Aviglycine hydrochloride has three reported pKa values at 20°C: 2.84, 8.81, and 9.95.[3]
These values correspond to the ionization of the carboxylic acid and the two amino groups, and
they are critical for understanding how pH affects the molecule's charge and, consequently, its
solubility.

Q3: How does pH affect the solubility of aviglycine hydrochloride?
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A3: The solubility of amino acid hydrochlorides like aviglycine hydrochloride is highly
dependent on pH. Due to its pKa values, aviglycine hydrochloride will exist as different ionic
species in solution as the pH changes. At low pH (below pKal of 2.84), the molecule will be
fully protonated and is expected to have its highest solubility. Near its isoelectric point, the
molecule will exist as a zwitterion, which may have lower solubility. At high pH (above pKa3 of
9.95), it will be deprotonated. For hydrochloride salts of weakly basic compounds, there is a
risk of conversion to the less soluble free base form as the pH increases.

Q4: What is the recommended solvent for preparing stock solutions?

A4: For most biological applications, sterile, deionized water or aqueous buffers such as PBS
are recommended.[1] When preparing a stock solution in water, it is advisable to adjust the pH
to a slightly acidic to neutral range (e.g., pH 6.5-7.0) to ensure complete dissolution and
stability.

Q5: How should | store aqueous solutions of aviglycine hydrochloride?

A5: Aqueous solutions of aviglycine hydrochloride are not recommended for long-term storage
and should ideally be prepared fresh.[1] If short-term storage is necessary, it is recommended
to store aliquots in amber vials at -20°C to protect from light and prevent degradation from
repeated freeze-thaw cycles. Some sources suggest that stock solutions stored at -80°C may
be stable for up to 6 months.[2]

Data Summary

The following table summarizes the quantitative data found for the solubility of aviglycine
hydrochloride.
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Solvent pH Temperature Solubility Source

Phosphate-

Buffered Saline 7.2 Not Specified ~10 mg/mL [1]

(PBS)
75 mg/mL (may

Water Not Specified Ambient require [2]
ultrasonication)

Water Not Specified Ambient >600 g/L [3]

Water Not Specified 20°C 4.121 g/L [4]
Not a solubility

1% Aqueous Room

] 6.9+04 value, but the [3]
Solution Temperature

resulting pH

Experimental Protocols

Protocol for Preparing a 50 mM Stock Solution of

Aviglycine Hydrochloride

This protocol provides a detailed methodology for preparing a 50 mM stock solution in sterile,

deionized water.

Materials:

» Aviglycine hydrochloride powder

o Sterile, deionized water

e Sterile conical tubes or vials

o Calibrated analytical balance

e pH meter

 Sterile filter (0.22 pm)
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e \ortex mixer

» Ultrasonic bath (optional)

Procedure:

o Calculate the required mass: The molecular weight of aviglycine hydrochloride is 196.63
g/mol . To prepare a 50 mM stock solution, weigh out 9.83 mg of aviglycine hydrochloride
for every 1 mL of solvent.

e Dissolution:

o Add the weighed aviglycine hydrochloride powder to a sterile conical tube.

o Add the desired volume of sterile, deionized water.

o Vortex the solution vigorously for 1-2 minutes.

e pH Adjustment (if necessary):

o Measure the pH of the solution using a calibrated pH meter.

o If the powder has not fully dissolved, the pH may need adjustment. Slowly add dilute HCI
or NaOH to adjust the pH to a range of 6.5-7.0. This should aid in complete dissolution.

 Aid Dissolution (if necessary):

o If the compound does not fully dissolve with vortexing and pH adjustment, gentle warming
in a water bath (not exceeding 40°C) or sonication in an ultrasonic bath for short intervals
can be used.

 Sterile Filtration: Once the aviglycine hydrochloride is completely dissolved, sterilize the
solution by passing it through a 0.22 um sterile filter into a new sterile container.

o Storage: Aliquot the sterile stock solution into smaller, single-use volumes in amber vials to
protect from light. Store at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw
cycles.
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Troubleshooting Guide

This guide addresses common issues encountered when dissolving aviglycine hydrochloride
in agueous solutions.
Issue 1: The powder is not dissolving completely.

o Possible Cause: The concentration may be too high for the chosen solvent and conditions.

o Solution: Try adding more solvent to decrease the concentration. Refer to the solubility
data table for guidance.

» Possible Cause: The pH of the solution is not optimal for solubility.

o Solution: Measure the pH of your solution. Since aviglycine hydrochloride is a salt of a
weak base, the solution may be slightly acidic. Adjusting the pH to a more acidic range
(e.g., pH 4-6) with dilute HCI may improve solubility. Be mindful of the pH requirements for
your downstream experiment.

o Possible Cause: Insufficient agitation or time.

o Solution: Increase vortexing time. If necessary, use an ultrasonic bath for short periods to
aid dissolution.[2] Gentle warming can also be effective, but avoid high temperatures to
prevent degradation.

Issue 2: The solution is cloudy or a precipitate forms over time.

o Possible Cause: The compound may be precipitating out of solution. This can happen if the
solution is supersaturated or if the storage conditions are not optimal.

o Solution: Ensure your stock concentration is within the reported solubility limits. Store
solutions at the recommended temperature and protect them from light. If precipitation
occurs upon thawing a frozen stock, try gently warming and vortexing the solution before
use.

o Possible Cause: Disproportionation of the hydrochloride salt to the free base, which may be
less soluble. This is more likely to occur at neutral or higher pH values.
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o Solution: Prepare solutions in a slightly acidic buffer or adjust the pH of your water to be
slightly acidic. Avoid preparing stock solutions at a high pH.

» Possible Cause: Common ion effect. If your buffer contains a high concentration of chloride
ions, it could potentially decrease the solubility of aviglycine hydrochloride.

o Solution: If you suspect this is an issue, try preparing your stock solution in a buffer with a
different counter-ion or in sterile deionized water.

Issue 3: The pH of the final solution is not what | expected.

o Possible Cause: Aviglycine hydrochloride is the hydrochloride salt of an amino acid, and
dissolving it in an unbuffered solution like water will result in a slightly acidic pH.

o Solution: If a specific pH is required for your experiment, it is best to dissolve the
aviglycine hydrochloride in a suitable buffer system that can maintain the desired pH.
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Caption: Experimental workflow for preparing aviglycine hydrochloride solutions.
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Caption: Troubleshooting logic for aviglycine hydrochloride solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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